Cas no 944903-32-6 (4-BROMO-2-(CHLOROMETHYL)-1,3-BENZOXAZOLE)

4-Bromo-2-(chloromethyl)-1,3-benzoxazole is a heterocyclic compound featuring a benzoxazole core substituted with a bromo group at the 4-position and a chloromethyl group at the 2-position. This structure makes it a versatile intermediate in organic synthesis, particularly for the construction of more complex heterocyclic systems. The presence of both bromo and chloromethyl functional groups offers multiple reactive sites for further derivatization, enabling applications in pharmaceuticals, agrochemicals, and materials science. Its stability under standard conditions and compatibility with various reaction conditions enhance its utility in cross-coupling reactions, nucleophilic substitutions, and other transformations. This compound is valued for its synthetic flexibility and efficiency in targeted molecular design.

4-BROMO-2-(CHLOROMETHYL)-1,3-BENZOXAZOLE structure

944903-32-6 structure

Product Name:4-BROMO-2-(CHLOROMETHYL)-1,3-BENZOXAZOLE

CAS No:944903-32-6

MF:C₈H₅BrClNO

MW:246.488400220871

CID:1000995

PubChem ID:53426636

Update Time:2025-10-11

4-BROMO-2-(CHLOROMETHYL)-1,3-BENZOXAZOLE Chemical and Physical Properties

Names and Identifiers

- 4-BROMO-2-(CHLOROMETHYL)-1,3-BENZOXAZOLE
- DTXSID00699296
- 944903-32-6
- 4-BROMO-2-(CHLOROMETHYL)BENZO[D]OXAZOLE
- AB55064
- Inchi： 1S/C8H5BrClNO/c9-5-2-1-3-6-8(5)11-7(4-10)12-6/h1-3H,4H2
- InChI Key： BCXXWXHREXGWTK-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC2=C1N=C(CCl)O2

Computed Properties

Exact Mass: 244.92430g/mol
Monoisotopic Mass: 244.92430g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 26Å²

4-BROMO-2-(CHLOROMETHYL)-1,3-BENZOXAZOLE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A081005326-250mg	4-Bromo-2-(chloromethyl)benzo[d]oxazole	944903-32-6	98%	250mg	$746.01	2023-08-31
Alichem	A081005326-500mg	4-Bromo-2-(chloromethyl)benzo[d]oxazole	944903-32-6	98%	500mg	$1075.13	2023-08-31
Alichem	A081005326-1g	4-Bromo-2-(chloromethyl)benzo[d]oxazole	944903-32-6	98%	1g	$1793.10	2023-08-31